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Compound of Interest

Compound Name: 2-Bromo-N,N-dimethylaniline

Cat. No.: B1266224 Get Quote

An In-depth Technical Guide to 2-Bromo-N,N-dimethylaniline

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This

document provides a concise technical summary of 2-Bromo-N,N-dimethylaniline, a key

intermediate in various organic syntheses.

Core Molecular Data
The foundational quantitative data for 2-Bromo-N,N-dimethylaniline is summarized below.

This information is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Citations

Molecular Formula C₈H₁₀BrN [1][2]

Molecular Weight 200.08 g/mol [1][3]

CAS Number 698-00-0 [2][3]

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Molecular Formula Molecular Weight

C8H10BrN 200.08 g/mol
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Caption: Molecular properties of 2-Bromo-N,N-dimethylaniline.

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula are

rooted in standard analytical chemistry techniques.

1. Molecular Formula Determination (e.g., via Elemental Analysis):

Objective: To determine the empirical and molecular formula of the compound.

Methodology:

A precisely weighed sample of 2-Bromo-N,N-dimethylaniline is subjected to combustion

analysis.

The combustion products (CO₂, H₂O, N₂, and HBr) are collected and quantified.

The mass of each element (C, H, N, Br) in the original sample is calculated from the

masses of the combustion products.

The percentage composition of each element is determined.

The empirical formula is calculated by converting these percentages to molar ratios.
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The molecular formula is determined by comparing the empirical formula mass to the

molecular weight obtained from mass spectrometry.[1]

2. Molecular Weight Determination (e.g., via Mass Spectrometry):

Objective: To determine the accurate molecular mass of the compound.

Methodology:

A dilute solution of 2-Bromo-N,N-dimethylaniline is prepared in a suitable volatile

solvent.

The solution is introduced into a mass spectrometer (e.g., using an electrospray ionization

- ESI source).

The compound is ionized, and the resulting ions are separated based on their mass-to-

charge ratio (m/z).

The m/z value of the molecular ion peak [M+H]⁺ or M⁺ is identified.

The molecular weight is calculated from this m/z value. High-resolution mass spectrometry

can provide a highly accurate mass, further confirming the elemental composition.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266224#2-bromo-n-n-dimethylaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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